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Introduction

Glauconitic sandstones are sedimentary rocks characterized by the presence of glauconite, an
iron- and potassium-rich phyllosilicate mineral of the mica group.[1][2] Typically forming in
shallow marine environments with low sedimentation rates, these deposits, often called
"greensands," are crucial indicators for paleoenvironmental analysis, stratigraphic correlation,
and basin analysis.[3][4][5] Glauconite authigenesis is a key process in their formation,
occurring at the sediment-seawater interface under suboxic conditions.[6] This guide provides a
detailed overview of the mineralogical composition, textural features, and diagenetic history of
glauconitic sandstone deposits, supplemented by common experimental protocols for their
analysis.

Mineralogical Composition

The primary mineral constituents of glauconitic sandstones are glauconite, quartz, feldspars,
and various cementing agents. The relative proportions of these minerals dictate the rock's
overall classification and reservoir quality.

1.1. Glauconite Glauconite is the defining mineral, typically occurring as greenish, sand-sized
pellets.[3] Its chemical formula is generally given as (K,Na)(Fe3*,Al,MQg)2(Si,Al)aO10(OH)2.[1] It
Is structurally a mica-rich mica-smectite mixed-layer mineral.[7] The mineral's color can range
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from yellowish-green and olive green to bluish-green and even blackish-green, often correlating
with its chemical maturity.[1][6]

1.2. Framework Grains Besides glauconite, the framework of these sandstones is
predominantly composed of:

e Quartz: Typically monocrystalline, sub-angular to sub-rounded, and can constitute 60-65% of
the rock volume.[8]

o Feldspars: Potassium feldspar is a common accessory, often present in quantities of 10-
15%.[1] Plagioclase may also be present.[9]

e Accessory Minerals: Other minerals found in smaller quantities include muscovite, biotite,
ilmenite, hematite, rutile, and zircon.[1][7]

1.3. Cement and Matrix The grains within glauconitic sandstones are bound together by
cement and/or a fine-grained matrix.

e Cement: Calcite is a common pore-filling cement.[2][9] Silica cement, often in the form of
quartz overgrowths, is also prevalent.[9][10]

o Matrix: A clay matrix, which can include illite and smectite, may be present, influencing the
rock's porosity and permeability.[7][9]

Textural Characteristics

The texture of glauconitic sandstones provides insights into their depositional environment and
post-depositional history. Key textural features include the morphology of glauconite grains,
grain size and sorting, and sedimentary structures.

2.1. Glauconite Grain Morphology Glauconite typically occurs as pellets which can be
globular, oval, ellipsoidal, or irregular and lobate in shape.[8] These pellets are often interpreted
as altered fecal pellets, infillings of foraminiferal tests, or replacements of other mineral grains.
[7][11] The shape and internal structure of these grains are key indicators of their origin and
diagenetic evolution. Under scanning electron microscopy, mature glauconite often exhibits
well-developed 'rosette’ or ‘flaky honeycomb' micro-textures.[8]
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2.2. Grain Size and Sorting Glauconitic sandstones are generally very fine- to fine-grained, with
grain sizes ranging from 0.04 to 0.2 mm.[4][11] Sorting is typically moderate.[11] The size of
glauconite pellets is often similar to that of the associated detrital grains like quartz.[11]

2.3. Sedimentary Structures These deposits can exhibit a range of sedimentary structures,
including large and small-scale cross-bedding and parallel lamination, which are indicative of
deposition in environments with active currents, such as offshore sand bars.[12] Bioturbation is
also a common feature, reflecting the activity of organisms in the shallow marine setting.[12]
[13]

Diagenesis and Glauconite Maturity

Diagenesis encompasses the physical and chemical changes that occur in sediments after
deposition but before metamorphism.[13][14] In glauconitic sandstones, diagenetic processes
significantly impact reservoir quality and are closely linked to the concept of glauconite
"maturity."

3.1. Diagenetic Processes Key diagenetic events include:

» Compaction: Mechanical compaction is a primary porosity-reducing mechanism, evidenced
by deformed glauconite grains squeezed between more rigid quartz grains.[6][15]

o Cementation: Precipitation of calcite and quartz overgrowths in pore spaces reduces
porosity.[9]

» Dissolution: The dissolution of feldspar grains or carbonate cements can create secondary
porosity.[15]

o Authigenesis: The in situ formation of new minerals, most notably the glauconite itself, but
also other clays like illite.[9][14]

The sequence of these events can be complex. A generalized paragenetic sequence often
begins with early compaction and authigenic mineral formation (glauconite), followed by
cementation and later-stage dissolution.

3.2. Glauconite Maturity The evolution of glauconite is a continuous process of chemical and
structural ordering, often described in stages of maturity. This maturation reflects the residence
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time of the grains at the sediment-seawater interface, a process that can take 10° to 10° years.
[6][7] The maturity is primarily defined by the potassium (K20) content.[13][16]

Nascent (K20: 2-4%): Light green to yellowish, poorly ordered structure.[11][13]

Slightly Evolved (K20: 4-6%): Greenish color, with some remaining precursor material.[11]
[13]

Evolved (K20: 6-8%): Dark green, well-defined pellets with a more ordered crystal structure.
[11][13]

Highly Evolved (K20: >8%): Dark green to nearly black, well-rounded, often with radial
fractures, and a highly ordered mica-like structure.[11][13]

Increasing maturity generally involves an enrichment in potassium and a decrease in
expandable smectite layers.[7][17]

Experimental Protocols

The petrographic characterization of glauconitic sandstones relies on a suite of analytical
techniques.

4.1. Thin-Section Petrography

o Methodology: Standard thin sections (30 um thick) are prepared from impregnated
sandstone samples. These are examined using a polarized light microscope to identify
mineral constituents, textural relationships (grain size, shape, sorting), fabric, and porosity
types. Point-counting is performed to quantify the volume percentages of different
components.[8][11]

» Application: Provides fundamental information on the rock's composition and diagenetic
history, such as observing the deformation of glauconite pellets around quartz grains or the
sequence of cement precipitation.[6][15]

4.2. X-Ray Diffraction (XRD)

o Methodology: Bulk rock or separated clay fractions are powdered and analyzed. For clay
mineralogy, oriented mounts are prepared and analyzed under air-dried, ethylene glycol-
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solvated, and heated conditions (e.g., 550°C for 2 hours).[7] Randomly oriented powders are
scanned over a wide 20 range (e.g., 3° to 65°) to identify all mineral phases.[7]

o Application: Identifies the mineral suite present in the rock.[10] Analysis of the clay fraction is
crucial for determining the structural characteristics of glauconite (e.g., the degree of
ordering and the percentage of expandable smectite layers), which is an indicator of its
maturity.[6][7]

4.3. Scanning Electron Microscopy (SEM)

» Methodology: Polished thin sections or rock chips are coated with a conductive material
(e.g., carbon). A focused beam of electrons is scanned across the sample. Backscattered
electron (BSE) imaging is particularly useful for distinguishing phases based on average
atomic number, allowing for clear visualization of pores, grains, and cements.[10][18] Energy
Dispersive X-ray Spectroscopy (EDS) is coupled with SEM to obtain semi-quantitative
elemental compositions of specific points or areas.[7]

» Application: Provides high-magnification images of micro-textures, such as the 'rosette’
structure of authigenic glauconite, pore geometries, and the relationship between authigenic
clays and detrital grains.[8][18]

4.4. Electron Probe Microanalysis (EPMA)

e Methodology: This technique is similar to SEM-EDS but provides highly accurate,
guantitative chemical analyses of mineral micro-volumes. A focused electron beam is used to
excite a small spot on a polished sample, and the characteristic X-rays emitted are
measured by wavelength-dispersive spectrometers. A suite of well-characterized mineral
standards is used for calibration, and a ZAF correction is applied.[7]

o Application: Essential for determining the precise chemical formula of glauconite and
tracking compositional variations within and between grains.[7][19] This data is fundamental
for classifying glauconite maturity based on K20, Fe203, and Al20s content.[17]

Data Presentation: Summary Tables

Table 1: General Petrographic Characteristics of Glauconitic Sandstones
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Characteristic Description References
Quartz (60-65%), Glauconite
Framework Grains (25-40%), Feldspar (10-15%), [1]8]
Accessories
Pellets (oval, globular,
Glauconite Form irregular), infillings, [8][11]
replacements
o Very fine to fine sand (0.04 -
Grain Size [4][11]
0.2 mm)
Sorting Moderate [11]
Calcite, Quartz (overgrowths),
Cement ) [21191[18]
Iron Oxides
Matrix Clay minerals (lllite, Smectite) [7119]
] Cross-bedding, parallel
Sedimentary Structures [12][13]

lamination, bioturbation

Table 2: Chemical Composition and Maturity Stages of Glauconite
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Maturity
Stage

K20 (wt. %)

Fe203 (Total
wt. %)

Al203 (wt.
%)

Petrographi
c

. References
Characteris

tics

Nascent

2-4%

Variable,

often high

Variable

Light green to

yellow-brown,

poorly [11][13][20]
defined

pellets

Slightly
Evolved

4 -6%

High

Low to

moderate

Light to
moderate

[11][13][20]
green, pellets

more distinct

Evolved

6-8%

High

Low

Dark green,

well-formed

pellets, some  [11][13][20]
internal

cracks

Highly

Evolved

> 8%

High but may

decrease

Low

Dark green to

black, well-

rounded, [11][13][17]
often

fractured

Note: Chemical compositions are generalized. The relationship between Fe203 and maturity

can be complex and substrate-dependent.[17]

Visualizations
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Caption: Standard experimental workflow for the petrographic analysis of glauconitic
sandstone.
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Caption: Evolutionary stages of glauconite maturity, driven by potassium uptake over time.
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Caption: A logical model of the diagenetic stages affecting glauconitic sandstones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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